molecular formula C9H8ClNOS B1362606 2-Chloro-6-ethoxybenzo[d]thiazole CAS No. 79071-17-3

2-Chloro-6-ethoxybenzo[d]thiazole

Cat. No. B1362606
CAS RN: 79071-17-3
M. Wt: 213.68 g/mol
InChI Key: OJRYLNVGOPEAEP-UHFFFAOYSA-N
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Description

Molecular Structure Analysis

The molecular formula of 2-Chloro-6-ethoxybenzo[d]thiazole is C9H8ClNOS . The InChI code is 1S/C9H8ClNOS/c1-2-12-6-3-4-7-8(5-6)13-9(10)11-7/h3-5H,2H2,1H3 .


Physical And Chemical Properties Analysis

The physical and chemical properties of 2-Chloro-6-ethoxybenzo[d]thiazole include a molecular weight of 213.69 g/mol . It is a solid at room temperature . The compound should be stored in an inert atmosphere at 2-8°C .

Scientific Research Applications

Antibacterial Activity

Thiazole derivatives, including compounds similar to 2-Chloro-6-ethoxybenzo[d]thiazole, have been studied for their antibacterial properties. For instance, certain thiazole compounds have shown binding affinity against DNA gyrase B, which is comparable to amoxicillin, suggesting potential use in antibacterial treatments .

Antioxidant Properties

Some thiazole-based compounds also exhibit antioxidant activities. This property could be leveraged in various fields such as food preservation, cosmetics, and pharmaceuticals to prevent oxidation and prolong shelf life or efficacy .

Chemical Synthesis

2-Chloro-6-ethoxybenzo[d]thiazole may serve as an intermediate in chemical synthesis processes. Its structure could be utilized to create more complex molecules for various applications in medicinal chemistry and materials science .

Biological Research

The compound’s biological activity makes it a candidate for further research in understanding cellular processes and developing new therapeutic agents. It could be used in studies exploring cellular mechanisms or drug interactions .

Safety and Hazards

The compound is classified as a warning under the GHS07 hazard classification . It may cause skin burns, eye damage, and respiratory irritation . Precautions should be taken to avoid breathing dust/fume/gas/mist/vapors/spray, and protective clothing should be worn .

Future Directions

While specific future directions for 2-Chloro-6-ethoxybenzo[d]thiazole are not mentioned in the search results, there is ongoing research into the synthesis and biological activity of benzothiazole derivatives . This suggests that 2-Chloro-6-ethoxybenzo[d]thiazole could be a subject of future research in these areas.

properties

IUPAC Name

2-chloro-6-ethoxy-1,3-benzothiazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H8ClNOS/c1-2-12-6-3-4-7-8(5-6)13-9(10)11-7/h3-5H,2H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OJRYLNVGOPEAEP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC2=C(C=C1)N=C(S2)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H8ClNOS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60325403
Record name 2-Chloro-6-ethoxy-1,3-benzothiazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60325403
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

213.68 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Solubility

<0.5 [ug/mL] (The mean of the results at pH 7.4)
Record name SID24816155
Source Burnham Center for Chemical Genomics
URL https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table
Description Aqueous solubility in buffer at pH 7.4

Product Name

2-Chloro-6-ethoxybenzo[d]thiazole

CAS RN

79071-17-3
Record name 79071-17-3
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=503417
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 2-Chloro-6-ethoxy-1,3-benzothiazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60325403
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

20 g (0.103 mol) of 2-amino-6-ethoxy-benzothiazole are dissolved in 100 ml of glacial acetic acid and 52 ml of concentrated hydrochloric acid and whilst cooling with ice the mixture is diazotised with 7.4 g (0.108 mol) of sodium nitrite in 15 ml of water. Then the solution of the diazonium salt is added batchwise to a suspension of 13.6 g (0.137 mol) of copper-I-chloride in 65 ml of concentrated hydrochloric acid and stirred for 20 minutes at 30° C. Then the mixture is diluted with 800 ml of ice water and the crystals formed are suction filtered. To purify them they are chromatographed on silica gel (eluant: petroleum ether/ethyl acetate=6:1). Yield: 61.7% of theory, Melting point: 60-61° C.
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
7.4 g
Type
reactant
Reaction Step Two
[Compound]
Name
diazonium salt
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
copper-I-chloride
Quantity
13.6 g
Type
reactant
Reaction Step Three
Quantity
65 mL
Type
reactant
Reaction Step Three
Quantity
52 mL
Type
reactant
Reaction Step Four
Name
Quantity
15 mL
Type
solvent
Reaction Step Five
[Compound]
Name
ice water
Quantity
800 mL
Type
solvent
Reaction Step Six

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